Cas no 2138566-84-2 (tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 2138566-84-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6276244
• PubChem ID: 165496603
• Update Time: 2025-06-12

tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate
• EN300-1141395
• 2138566-84-2

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)12(4,13)8-15-7-9(17-5)6-14-15/h6-7H,8,13H2,1-5H3
• InChI Key： VUONKDXZCBRFPH-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CN1C=C(C=N1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate

Introduction to tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 2138566-84-2)

tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 2138566-84-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The molecule's structure includes a tert-butyl group, an amino group, a methoxy-substituted pyrazole ring, and a methyl group, all of which contribute to its distinct chemical properties and biological activities.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it suitable for use in various chemical reactions and biological assays. The amino group is a key functional group that can participate in hydrogen bonding and other interactions, which are crucial for the compound's biological activity. The 4-methoxy-1H-pyrazol-1-yl moiety is known for its ability to form stable complexes with metal ions and its potential to modulate enzyme activities. The methyl group adds further complexity to the molecule, influencing its solubility and reactivity.

Recent studies have highlighted the potential of tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties. These findings suggest that tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate has also been investigated for its antiviral properties. A study published in the Antiviral Research journal reported that this compound shows promising activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interactions with specific viral enzymes.

The structural features of tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate also make it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) assays. Its modular structure allows for easy modification and functionalization, enabling researchers to rapidly generate a library of related compounds for further evaluation. This versatility is particularly valuable in drug discovery programs where large numbers of compounds need to be screened to identify potential leads.

Synthetic routes for the preparation of tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate have been well-documented in the literature. One common approach involves the reaction of tert-butyl bromoacetate with an appropriately substituted pyrazole derivative, followed by amination to introduce the amino group. This multi-step synthesis can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and larger-scale production.

The physical and chemical properties of tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In terms of safety and handling, tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The future prospects for tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-yl)-2-methylpropanoate are promising. Ongoing research aims to further elucidate its biological mechanisms and explore its potential applications in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this field, potentially leading to the development of new therapeutic agents based on this compound.

In conclusion, tert-butyl 2-amino-3-(4-methoxy-1H-pyrazol-1-y l)-2-methylpropanoate (CAS No. 2138566-84-2) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for further investigation and development.